Cas no 1092333-72-6 (methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate)

• Product Name: methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate
• CAS No: 1092333-72-6
• MF: C₁₅H₁₆O₆
• MW: 292.283945083618
• MDL: MFCD13969078
• CID: 5238311
• PubChem ID: 43912946
• Update Time: 2025-06-08

methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(7,8-Dimethoxy-2-oxo-2H-chromen-4-yl)-propionic acid methyl ester
• methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate

• MDL： MFCD13969078
• Inchi： 1S/C15H16O6/c1-8(15(17)20-4)10-7-12(16)21-13-9(10)5-6-11(18-2)14(13)19-3/h5-8H,1-4H3
• InChI Key： PPZSPXLDLUQVHH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1C2=C(OC(=O)C=1)C(OC)=C(OC)C=C2)C

Additional information on methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate

Recent Advances in the Study of Methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate (CAS: 1092333-72-6)

The compound methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate (CAS: 1092333-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This coumarin derivative has shown promising biological activities, particularly in the areas of anti-inflammatory and anticancer research. The unique structural features of this molecule, including the 7,8-dimethoxy substitution pattern and the propanoate ester moiety, contribute to its distinctive pharmacological profile.

Recent studies have focused on elucidating the mechanism of action of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate exhibits potent inhibitory effects against COX-2 enzymes, with an IC50 value of 0.8 μM, suggesting its potential as a novel anti-inflammatory agent. The study utilized molecular docking simulations to reveal the compound's binding mode within the COX-2 active site, providing valuable insights for further structural optimization.

In cancer research, a team at the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters that this compound shows selective cytotoxicity against several cancer cell lines, particularly in breast cancer (MCF-7) and colon cancer (HCT-116) models. The researchers identified that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage. Interestingly, the 7,8-dimethoxy groups were found to be crucial for this activity, as their removal significantly reduced the compound's efficacy.

The synthetic accessibility of methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate has also been improved through recent methodological developments. A 2024 study in Organic Process Research & Development described an optimized two-step synthesis starting from commercially available 7,8-dimethoxy-4-methylcoumarin, achieving an overall yield of 78% with excellent purity (>99%). This advancement is particularly important for scaling up production for further preclinical evaluation.

Pharmacokinetic studies have revealed some challenges that need to be addressed. While the compound shows good membrane permeability in Caco-2 assays, its metabolic stability in liver microsomes is moderate, with a half-life of approximately 45 minutes in human liver microsomes. Current research efforts are focusing on structural modifications to improve metabolic stability while maintaining the desired biological activities.

Future research directions for this compound include exploring its potential in combination therapies, particularly with existing chemotherapeutic agents, and investigating its effects on other disease-relevant targets such as protein kinases and epigenetic modifiers. The unique scaffold of methyl 2-(7,8-dimethoxy-2-oxo-2H-chromen-4-yl)propanoate provides ample opportunities for medicinal chemistry optimization and could lead to the development of novel therapeutic agents in multiple disease areas.